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Compound of Interest

Compound Name:
tert-Butyl 4-(acetylthio)piperidine-

1-carboxylate

Cat. No.: B177134 Get Quote

CAS Number: 141699-66-3

This technical guide provides an in-depth overview of tert-Butyl 4-(acetylthio)piperidine-1-
carboxylate, a key intermediate in pharmaceutical research and organic synthesis. The

document is intended for researchers, scientists, and professionals in the field of drug

development, offering comprehensive data on its chemical properties, synthesis, and potential

applications.

Chemical and Physical Properties
tert-Butyl 4-(acetylthio)piperidine-1-carboxylate is a vital building block in the synthesis of

more complex molecules.[1] The piperidine scaffold is a common feature in many biologically

active compounds and approved drugs.[2][3] The tert-butoxycarbonyl (Boc) protecting group

offers controlled reactivity, a crucial aspect in multi-step syntheses.[1] The acetylthio group

serves as a stable precursor to a thiol, a functional group of great importance in many

biologically active molecules.

Table 1: Chemical and Physical Properties of tert-Butyl 4-(acetylthio)piperidine-1-
carboxylate[4][5]
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Property Value

CAS Number 141699-66-3

Molecular Formula C₁₂H₂₁NO₃S

Molecular Weight 259.37 g/mol

IUPAC Name tert-butyl 4-(acetylthio)piperidine-1-carboxylate

Synonyms

1-tert-Butyloxycarbonyl-4-

(acetylsulfanyl)piperidine, 1-Piperidinecarboxylic

acid, 4-(acetylthio)-, 1,1-dimethylethyl ester

Appearance
Not explicitly stated in provided results, typically

a solid or oil

Purity ≥95% (as offered by some suppliers)[4]

Synthesis
The synthesis of tert-Butyl 4-(acetylthio)piperidine-1-carboxylate typically proceeds via

nucleophilic substitution, where a suitable leaving group on the 4-position of the Boc-protected

piperidine ring is displaced by a thioacetate anion. A common precursor for this synthesis is

tert-Butyl 4-(tosyloxy)piperidine-1-carboxylate (CAS 118811-07-7).[6]

Logical Synthesis Workflow
The following diagram illustrates a probable synthetic pathway for tert-Butyl 4-
(acetylthio)piperidine-1-carboxylate.
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Starting Material

Intermediate

Final Product

tert-Butyl 4-hydroxypiperidine-1-carboxylate

tert-Butyl 4-(tosyloxy)piperidine-1-carboxylate

 Tosyl chloride,
 Pyridine 

tert-Butyl 4-(acetylthio)piperidine-1-carboxylate

 Potassium thioacetate,
 DMF 

Click to download full resolution via product page

Caption: Proposed synthesis of tert-Butyl 4-(acetylthio)piperidine-1-carboxylate.

Experimental Protocol: Synthesis from tert-Butyl 4-
(tosyloxy)piperidine-1-carboxylate
This protocol is a representative procedure based on established methods for nucleophilic

substitution with thioacetate.

Materials:

tert-Butyl 4-(tosyloxy)piperidine-1-carboxylate

Potassium thioacetate (KSAc)

Dimethylformamide (DMF), anhydrous
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Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware for extraction and filtration

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve tert-Butyl 4-(tosyloxy)piperidine-1-carboxylate

(1.0 equivalent) in anhydrous dimethylformamide (DMF).

To this solution, add potassium thioacetate (1.2 equivalents).

Stir the reaction mixture at room temperature. The progress of the reaction can be monitored

by thin-layer chromatography (TLC).

Upon completion of the reaction, quench the reaction by pouring the mixture into water.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

If necessary, purify the crude product by column chromatography on silica gel.

Applications in Drug Discovery and Development
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Piperidine derivatives are a cornerstone in medicinal chemistry, appearing in a vast array of

pharmaceuticals.[2][3][7] The introduction of a thioester functionality, as seen in tert-Butyl 4-
(acetylthio)piperidine-1-carboxylate, provides a versatile handle for further chemical

modifications. The thioester can be readily hydrolyzed to the corresponding thiol, which can

participate in various biological processes or be used as a nucleophile in further synthetic

steps.

While specific signaling pathways involving tert-Butyl 4-(acetylthio)piperidine-1-carboxylate
are not detailed in the available literature, its utility as a synthetic intermediate suggests its role

in the construction of molecules targeting a wide range of biological systems. The piperidine

core is known to be a key structural element in compounds with applications in oncology,

neuroscience, and infectious diseases.[8]

Role as a Synthetic Intermediate
The primary application of tert-Butyl 4-(acetylthio)piperidine-1-carboxylate is as an

intermediate in the synthesis of more complex molecules. The Boc-protecting group allows for

selective reactions at other positions of the molecule before its removal under acidic conditions

to reveal the secondary amine of the piperidine ring. This amine can then be further

functionalized.

The logical workflow for the utilization of this compound in a multi-step synthesis is depicted

below.
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tert-Butyl 4-(acetylthio)piperidine-1-carboxylate

Hydrolysis of Thioester Deprotection of Boc Group

tert-Butyl 4-mercaptopiperidine-1-carboxylate Piperidin-4-yl-thioacetate

Further Functionalization at Nitrogen

Target Bioactive Molecule

Click to download full resolution via product page

Caption: Potential synthetic transformations of the title compound.

Safety and Handling
As with any chemical reagent, tert-Butyl 4-(acetylthio)piperidine-1-carboxylate should be

handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Conclusion
tert-Butyl 4-(acetylthio)piperidine-1-carboxylate is a valuable and versatile intermediate for

organic synthesis, particularly in the field of medicinal chemistry. Its structure, combining a

protected piperidine ring with a thioester functionality, offers multiple avenues for the

construction of complex and potentially bioactive molecules. The synthetic protocols outlined in

this guide, based on established chemical principles, provide a foundation for its preparation
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and use in the laboratory. Further research into the applications of this compound is likely to

uncover its role in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b177134?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-the-applications-of-piperidine-derivatives-in-chemical-research-an
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://encyclopedia.pub/entry/40989
https://connectjournals.com/file_full_text/2909704H_503-505.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-4-_acetylthio_piperidine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-4-_acetylthio_piperidine-1-carboxylate
https://www.lookchem.com/404.htm
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1364751.html
https://www.ijnrd.org/papers/IJNRD2402051.pdf
https://www.benchchem.com/product/b177134#tert-butyl-4-acetylthio-piperidine-1-carboxylate-cas-number
https://www.benchchem.com/product/b177134#tert-butyl-4-acetylthio-piperidine-1-carboxylate-cas-number
https://www.benchchem.com/product/b177134#tert-butyl-4-acetylthio-piperidine-1-carboxylate-cas-number
https://www.benchchem.com/product/b177134#tert-butyl-4-acetylthio-piperidine-1-carboxylate-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b177134?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

